Cas no 1443313-90-3 (ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE)

• Product Name: ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE
• CAS No: 1443313-90-3
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• MDL: MFCD15145761
• CID: 5150839
• Update Time: 2026-03-03

ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE

• MDL： MFCD15145761
• Inchi： 1S/C13H16O3S/c1-5-16-12(14)13(15)17-11-7-9(3)8(2)6-10(11)4/h6-7H,5H2,1-4H3
• InChI Key： HGDVUPRPAMWBMF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)SC1=CC(C)=C(C)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE Security Information

• Storage Condition：(BD513197)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters

Additional information on ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE

ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE (CAS No. 1443313-90-3): An Overview of Its Structure, Properties, and Applications

ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE (CAS No. 1443313-90-3) is a versatile organic compound with a unique chemical structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its ethyl ester group, thioether linkage, and trimethylphenyl substituent, which collectively contribute to its distinct properties and reactivity.

The molecular formula of ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE is C₁₃H₁₆O₂S, and its molecular weight is approximately 240.33 g/mol. The compound's structure can be visualized as an ethyl ester of a thioacetic acid derivative, where the thioacetic acid moiety is substituted with a 2,4,5-trimethylphenyl group. This structural arrangement imparts the compound with both hydrophobic and hydrophilic characteristics, making it suitable for various chemical reactions and biological interactions.

In terms of physical properties, ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE is a colorless to pale yellow liquid at room temperature. It has a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's melting point is around -10°C to -8°C, and its boiling point is approximately 180°C at reduced pressure. These physical properties make it easy to handle and process in laboratory settings.

The chemical reactivity of ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE is primarily influenced by its functional groups. The ethyl ester group can undergo hydrolysis to form the corresponding carboxylic acid or can be converted into other esters through transesterification reactions. The thioether linkage is susceptible to oxidation to form sulfoxides or sulfones under appropriate conditions. Additionally, the trimethylphenyl substituent can participate in various aromatic substitution reactions due to the presence of multiple methyl groups.

In the context of pharmaceutical research, ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE has shown promise as a potential intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For instance, researchers have investigated its ability to modulate enzyme activity and receptor binding affinity in vitro. These findings suggest that the compound could serve as a lead molecule for further drug discovery efforts.

Beyond its pharmaceutical applications, ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE has also been studied for its potential use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, it has been used as a building block in the preparation of polymers with enhanced thermal stability and mechanical strength.

In summary, ETHYL 2-OXO-2-((2,4,5-TRIMETHYLPHENYL)THIO)ACETATE (CAS No. 1443313-90-3) is a multifaceted compound with a rich structural profile and diverse applications. Its chemical properties make it suitable for various synthetic transformations and biological studies. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the fields of chemistry and pharmaceuticals.